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Compound of Interest

Compound Name: Methyl 2,6-difluorobenzoate

Cat. No.: B084649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for Methyl 2,6-
difluorobenzoate (CAS No: 13671-00-6), a key intermediate in various synthetic applications.

The document details its mass spectrometry, infrared spectroscopy, and nuclear magnetic

resonance characteristics, offering a foundational dataset for quality control, structural

confirmation, and further research.

Molecular and Spectroscopic Overview
Methyl 2,6-difluorobenzoate is a fluorinated aromatic ester with the molecular formula

C₈H₆F₂O₂ and a molecular weight of approximately 172.13 g/mol .[1][2] Spectroscopic analysis

is crucial for confirming its identity and purity. The following sections present the key spectral

data obtained from mass spectrometry (MS), infrared (IR) spectroscopy, and nuclear magnetic

resonance (NMR) spectroscopy.

Mass Spectrometry (MS)
Electron Ionization Mass Spectrometry (EI-MS) of Methyl 2,6-difluorobenzoate reveals a

distinct fragmentation pattern that is characteristic of its structure. The molecular ion peak and

key fragments are summarized below.

Table 1: Mass Spectrometry Data for Methyl 2,6-difluorobenzoate
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Mass-to-Charge
Ratio (m/z)

Proposed
Fragment Ion

Relative Intensity Notes

172 [C₈H₆F₂O₂]⁺ Moderate
Molecular Ion (M⁺)[1]

[3]

141 [C₇H₃F₂O]⁺ High (Base Peak)
Loss of a methoxy

radical (•OCH₃)[1]

113 [C₆H₃F₂]⁺ Moderate

Loss of carbon

monoxide (CO) from

the m/z 141

fragment[1]

The fragmentation pathway is initiated by the loss of the methoxy radical from the ester group

to form the stable 2,6-difluorobenzoyl cation, which represents the base peak at m/z 141.

Subsequent loss of a neutral carbon monoxide molecule results in the fluorinated phenyl cation

at m/z 113.
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Methyl 2,6-difluorobenzoate
[M]⁺˙

m/z = 172

2,6-Difluorobenzoyl Cation
[M - •OCH3]⁺

m/z = 141

- •OCH3

Difluorophenyl Cation
[M - •OCH3 - CO]⁺

m/z = 113

- CO

Methyl 2,6-difluorobenzoate Structure

NMR Assignments

C₁=O(O-CH₃)-C₂(F)=C₃(H)-C₄(H)=C₅(H)-C₆(F)=

H-4: ~7.45 ppm H-3, H-5: ~6.95 ppm -OCH₃: 3.90 ppm C=O: ~162.0 ppm C-2, C-6: ~160.0 ppm C-4: ~132.0 ppm C-1: ~115.0 ppm C-3, C-5: ~112.0 ppm -OCH₃: ~52.5 ppm

Sample Preparation

Data Acquisition

Data Processing & Analysis Output

Prepare Sample
(Dissolve/Dilute)

NMR Spectrometer

FTIR-ATR
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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